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Compound of Interest

Compound Name: Oct-4-EN-6-YN-1-OL

Cat. No.: B14295367 Get Quote

Essential Safety and Handling Guide for Oct-4-en-6-
yn-1-ol
This document provides crucial safety and logistical information for the handling and disposal

of Oct-4-en-6-yn-1-ol, a reactive alkynol. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals in a laboratory setting.

Given the absence of a specific Safety Data Sheet (SDS) for this compound, the guidance

provided is based on the chemical properties of structurally similar compounds and general

best practices for handling volatile and reactive organic molecules.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended equipment for handling Oct-4-en-6-yn-1-ol.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes of

the liquid and potential vapors.

Hand Protection

Nitrile or neoprene gloves

(minimum thickness of 0.2

mm). Check for breakthrough

times and consider double-

gloving for extended handling.

Provides a barrier against skin

contact. The volatility and

reactivity of the compound

necessitate a resistant glove

material.

Body Protection
Flame-resistant laboratory

coat.

Protects skin and clothing from

splashes and in the event of a

fire.

Respiratory

A properly fitted respirator with

an organic vapor cartridge is

recommended, especially

when working outside of a

certified chemical fume hood

or with larger quantities.

Due to its likely volatility as a

low molecular weight organic

compound, inhalation of

vapors is a potential route of

exposure.

Footwear
Closed-toe shoes made of a

chemically resistant material.
Protects feet from spills.

Quantitative Safety Data (Estimated)
Disclaimer: The following data are estimates based on structurally similar volatile organic

compounds and should be used as a guideline only. A comprehensive risk assessment should

be performed before handling this chemical.
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Parameter Estimated Value Significance

Permissible Exposure Limit

(PEL)

Not established; likely to be

low (e.g., <50 ppm)

Indicates the maximum

concentration of a substance

in the air to which a worker can

be exposed over an 8-hour

workday.

Threshold Limit Value (TLV)
Not established; likely to be

low (e.g., <25 ppm)

A more conservative exposure

guideline than PEL,

recommended by the ACGIH.

Flash Point
Likely < 23 °C (Highly

Flammable)

The lowest temperature at

which the vapor of the

substance will ignite in the

presence of an ignition source.

This indicates a significant fire

hazard at room temperature.

Autoignition Temperature Not established

The temperature at which the

substance will ignite without an

external ignition source.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for handling Oct-4-en-6-yn-1-
ol in a laboratory setting to minimize risk and ensure a controlled experimental environment.
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Caption: Workflow for handling Oct-4-en-6-yn-1-ol.
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Waste Disposal Plan
Proper disposal of Oct-4-en-6-yn-1-ol and associated waste is critical to prevent environmental

contamination and ensure laboratory safety. The following diagram illustrates the decision-

making process for waste segregation and disposal.

Waste Categorization

Liquid Waste Disposal

Solid Waste Disposal

Waste Generated

Liquid Waste?

Solid Waste?Halogenated?
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Contaminated Solid Waste Container

Yes

Non-Halogenated Organic Waste Container

No

Halogenated Organic Waste Container

Yes

Click to download full resolution via product page

Caption: Decision tree for waste disposal.
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Detailed Experimental Protocols
Handling and Storage

Storage: Store Oct-4-en-6-yn-1-ol in a tightly sealed, properly labeled container in a cool,

dry, and well-ventilated area away from heat, sparks, and open flames. It should be stored

separately from oxidizing agents.

Handling: All handling of this compound should be conducted in a certified chemical fume

hood. Use non-sparking tools and ground all equipment to prevent static discharge. Avoid

inhalation of vapors and contact with skin and eyes.

Spill Response
Evacuation: In the event of a large spill, evacuate the immediate area.

Ventilation: Ensure adequate ventilation.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the spill.

Cleanup: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal. Do not allow the spilled material to enter drains or waterways.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Disposal
Waste Collection: Collect all waste containing Oct-4-en-6-yn-1-ol in designated, labeled,

and sealed containers.

Segregation: As a non-halogenated organic compound, liquid waste should be collected in a

"Non-Halogenated Organic Waste" container. Solid waste, such as contaminated gloves and

absorbent materials, should be collected in a "Contaminated Solid Waste" container.[1][2]

Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office, following all local and national regulations.[1][2]
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Never dispose of organic substances down the drain.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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